Cas no 860785-27-9 (2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile)

• Product Name: 2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile
• CAS No: 860785-27-9
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• MDL: MFCD03787673
• CID: 5026677
• Update Time: 2026-02-28

2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile
• 2-{3-methyl-5-oxo-4-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
• MLS000763864
• HMS2709L06
• SMR000336498
• 2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile

• MDL： MFCD03787673
• Inchi： 1S/C14H16N4O/c1-10(2)12-4-6-13(7-5-12)18-11(3)16-17(9-8-15)14(18)19/h4-7,10H,9H2,1-3H3
• InChI Key： YGIUWGSIYYMUJA-UHFFFAOYSA-N
• SMILES： O=C1N(CC#N)N=C(C)N1C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• XLogP3: 2
• Topological Polar Surface Area: 59.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile

Introduction to 2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile (CAS No. 860785-27-9)

2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile (CAS No. 860785-27-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile is characterized by a 1,2,4-triazole ring system fused with a substituted phenyl group and an acetonitrile moiety. The presence of the isopropyl group on the phenyl ring and the methyl group on the triazole ring contribute to its distinct chemical properties and biological activity. These structural elements play a crucial role in determining the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves inhibition of key enzymes involved in fungal cell wall synthesis and energy metabolism.

In addition to its antifungal properties, 2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis through the modulation of mitochondrial pathways. The selective toxicity towards cancer cells and minimal impact on normal cells make it a valuable candidate for further development as an anticancer drug.

The pharmacokinetic properties of 2-[4-(4-Isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-y l]acetonitrile have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties are essential for ensuring sustained therapeutic effects and reducing the frequency of dosing in clinical settings.

Safety and toxicity assessments are critical components of drug development. Preclinical studies have shown that 2-[4-(4-isopropylphenyl)-3-methyl -5-o xo - 4 , 5 -d i hy d ro - 1 H - 1 , 2 , 4 -t ri az ol - 1 -y l ]a c et o n it ri le has a favorable safety profile with no significant toxicity observed at therapeutic doses. However, further clinical trials are necessary to confirm these findings and evaluate long-term safety in human subjects.

The synthesis of 2-[4-(4-isoprop ylph en yl ) -3-me th yl -5-o xo - 4 , 5 -d i hy d ro - 1 H - 1 , 2 , 4 -t ri az ol - 1 -y l ]a c et o n it ri le has been optimized using modern synthetic techniques to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving nucleophilic substitution and cyclization steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 2-[4-(4-isoprop ylph en yl ) -3-me th yl -5-o xo - 4 , 5 -d i hy d ro - 1 H - 1 , 2 , 4 -t ri az ol - 1 -y l ]a c et o n it ri le (CAS No. 860785-279) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal and anticancer therapy make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.